Cas no 2034447-42-0 (N-{2-oxo-2-[3-(pyridazin-3-yloxy)piperidin-1-yl]ethyl}acetamide)

• Product Name: N-{2-oxo-2-[3-(pyridazin-3-yloxy)piperidin-1-yl]ethyl}acetamide
• CAS No: 2034447-42-0
• MF: C₁₃H₁₈N₄O₃
• MW: 278.307022571564
• CID: 5350903
• Update Time: 2025-05-25

N-{2-oxo-2-[3-(pyridazin-3-yloxy)piperidin-1-yl]ethyl}acetamide Chemical and Physical Properties

Names and Identifiers

• N-(2-oxo-2-(3-(pyridazin-3-yloxy)piperidin-1-yl)ethyl)acetamide
• N-[2-oxo-2-(3-pyridazin-3-yloxypiperidin-1-yl)ethyl]acetamide
• N-{2-oxo-2-[3-(pyridazin-3-yloxy)piperidin-1-yl]ethyl}acetamide

• Inchi： 1S/C13H18N4O3/c1-10(18)14-8-13(19)17-7-3-4-11(9-17)20-12-5-2-6-15-16-12/h2,5-6,11H,3-4,7-9H2,1H3,(H,14,18)
• InChI Key： WLEPZFSEUNCCME-UHFFFAOYSA-N
• SMILES： O(C1=CC=CN=N1)C1CN(C(CNC(C)=O)=O)CCC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 351
• XLogP3: -0.5
• Topological Polar Surface Area: 84.4

Additional information on N-{2-oxo-2-[3-(pyridazin-3-yloxy)piperidin-1-yl]ethyl}acetamide

Professional Introduction to N-{2-oxo-2-[3-(pyridazin-3-yloxy)piperidin-1-yl]ethyl}acetamide (CAS No. 2034447-42-0)

N-{2-oxo-2-[3-(pyridazin-3-yloxy)piperidin-1-yl]ethyl}acetamide, a compound with the chemical identifier CAS No. 2034447-42-0, represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense research interest. The structural complexity and unique functional groups present in this molecule contribute to its potential as a lead compound in drug discovery and development.

The molecular structure of N-{2-oxo-2-[3-(pyridazin-3-yloxy)piperidin-1-yl]ethyl}acetamide is characterized by its intricate arrangement of atoms, which includes a pyridazine ring, a piperidine moiety, and an acetamide group. These components are strategically positioned to interact with biological targets, such as enzymes and receptors, in a manner that could modulate physiological processes. The presence of the pyridazin-3-yloxy group is particularly noteworthy, as it introduces a polar and hydrophilic region that can enhance solubility and binding affinity.

Recent studies have highlighted the importance of heterocyclic compounds in medicinal chemistry due to their ability to engage with biological systems in diverse ways. The pyridazine ring in N-{2-oxo-2-[3-(pyridazin-3-yloxy)piperidin-1-yl]ethyl}acetamide is known to be a versatile scaffold that can be modified to produce compounds with various pharmacological effects. For instance, derivatives of pyridazine have shown activity against inflammatory diseases, bacterial infections, and even certain types of cancer. The incorporation of the piperidine moiety further enhances the compound's potential by providing another site for interaction with biological targets.

The acetamide group at the terminal position of the molecule contributes to its overall functionality by serving as a hydrogen bond acceptor. This feature is crucial for stabilizing interactions with biological targets, particularly in protein-ligand binding studies. The combination of these functional groups makes N-{2-oxo-2-[3-(pyridazin-3-yloxy)piperidin-1-yl]ethyl}acetamide a promising candidate for further investigation.

In the context of drug discovery, the synthesis and characterization of N-{2-oxo-2-[3-(pyridazin-3-yloxy)piperidin-1-yl]ethyl}acetamide have been approached with modern synthetic techniques that ensure high yield and purity. Advances in organic synthesis have enabled the efficient construction of complex molecules like this one, allowing researchers to explore their biological activities more thoroughly. Techniques such as palladium-catalyzed cross-coupling reactions and transition-metal-catalyzed hydrogenations have been particularly useful in constructing the intricate framework of this compound.

The biological evaluation of N-{2-oxo-2-[3-(pyridazin-3-yloxy)piperidin-1-yl]ethyl}acetamide has revealed several interesting properties that warrant further exploration. Initial studies have demonstrated its potential as an inhibitor of certain enzymes involved in inflammatory pathways. The ability to modulate these pathways could make it valuable in the treatment of conditions such as rheumatoid arthritis and other chronic inflammatory diseases. Additionally, preliminary data suggest that this compound may exhibit antimicrobial activity against various bacterial strains, which could be exploited for therapeutic applications.

One of the most exciting aspects of N-{2-oxo-2-[3-(pyridazin-3-yloxy)piperidin-1-yl]ethyl}acetamide is its potential for further structural optimization. By modifying specific functional groups or introducing new ones, researchers can fine-tune its pharmacological properties to improve efficacy and reduce side effects. For example, replacing the acetamide group with alternative amide derivatives could alter its metabolic stability or binding affinity without significantly compromising its biological activity.

The development of computational methods has also played a crucial role in understanding the behavior of N-{2-oxo-2-[3-(pyridazin-3-yloxy)piperidin-1 -yl]ethyl}acetamide both in vitro and in vivo. Molecular modeling techniques allow researchers to predict how this compound will interact with biological targets at an atomic level, providing insights into its mechanism of action. These predictions can then be validated through experimental studies, leading to a more comprehensive understanding of its therapeutic potential.

In conclusion, N-{2 oxo 2 [ 3 ( pyridazin 3 yloxy ) piperidin 1 yl ] ethyl } acetamide ( CAS No . 2034447 42 0 ) is a structurally complex and biologically active compound with significant potential in pharmaceutical research . Its unique combination of functional groups makes it an attractive candidate for further investigation into various therapeutic areas . As our understanding of molecular interactions continues to evolve , compounds like this one will undoubtedly play a crucial role in shaping the future of drug discovery and development .